![molecular formula C8H7Cl2F2NO B1418592 [3,5-Dichloro-2-(difluoromethoxy)phenyl]methanamine CAS No. 1152996-33-2](/img/structure/B1418592.png)
[3,5-Dichloro-2-(difluoromethoxy)phenyl]methanamine
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Overview
Description
[3,5-Dichloro-2-(difluoromethoxy)phenyl]methanamine, also known as 3,5-DCFMA, is a synthetic compound that has been studied for its potential applications in various scientific fields. It has been used in the synthesis of other compounds and in the study of biochemical and physiological effects.
Scientific Research Applications
Catalytic Applications in Organic Synthesis
The derivative 1-(3-(Pyridin-2-yl)phenyl)methanamine, related to [3,5-Dichloro-2-(difluoromethoxy)phenyl]methanamine, has been used in the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles. These palladacycles demonstrated good activity and selectivity in catalytic applications where the palladacycle remains in the Pd(II) state, highlighting their potential in organic synthesis processes (Roffe et al., 2016).
Photocytotoxicity for Cellular Imaging
Iron(III) complexes containing phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, a compound structurally similar to this compound, have been synthesized and shown to exhibit photocytotoxic properties. These complexes displayed significant photocytotoxicity in red light to various cell lines, indicating potential applications in cellular imaging and cancer therapy (Basu et al., 2014).
Chiral Discrimination in Chemical Analysis
A study on the separation of enantiomers of a compound structurally similar to this compound demonstrated the effectiveness of amylose tris(3,5-dimethylphenyl)carbamate stationary phase in chiral discrimination. This application is significant in analytical chemistry for the separation of chiral compounds (Bereznitski et al., 2002).
Synthesis of Complex Metal Compounds for Potential Therapeutic Applications
Palladium(II) and platinum(II) complexes have been synthesized using Schiff base ligands derived from similar compounds. These complexes have shown potential in anticancer activity, demonstrating the broad utility of these compounds in the synthesis of complex metal compounds for pharmaceutical applications (Mbugua et al., 2020).
properties
IUPAC Name |
[3,5-dichloro-2-(difluoromethoxy)phenyl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2F2NO/c9-5-1-4(3-13)7(6(10)2-5)14-8(11)12/h1-2,8H,3,13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMVGTNMWOUERFJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CN)OC(F)F)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2F2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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